Phthalic Anhydride

• CAS No.: 85-44-9
• Product Name: Phthalic Anhydride
• Molecular Formula: C8H4O3; C6H4(CO)2O; C8H4O3
• Molecular Weight: 148.11 g/mol
• IUPAC Name: 2-benzofuran-1,3-dione
• Standard InChI: InChI=1S/C8H4O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
• Standard InChIKey: LGRFSURHDFAFJT-UHFFFAOYSA-N
• Impurities: The most troublesome impurity is phthalide (1(3)-isobenzofuranone), which is structurally similar to phthalic anhydride.; Impure phthalic anhydride may contain small amt of maleic anhydride & traces of naphthoquinone, which might augment irritant action.
• SMILES: C1=CC=C2C(=C1)C(=O)OC2=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC2=O
• Boiling Point: 563 °F at 760 mm Hg (sublimes) (NTP, 1992); 295.0 °C; 285.3 °C; 284 °C (sublimes); 563°F
• Colorform: White, lustrous needles; Colorless needles; monoclinic or rhombic prisms; White needles from alcohol and benzene; White solid (flake) or a clear colorless liquid (molten)
• Density: 1.2 at 275 °F 1.53 at 20°C (solid) (USCG, 1999); 1.20 (molten); 1.53 (flake); 1.53 g/cm³; 1.53 at 68°F; 1.53 (Flake) 1.20 (Molten)
• Flash Point: 305 °F (NTP, 1992); 305 °F (152 °C) (Closed cup); 329 °F (Open cup); 305 °F (Closed cup); 152 °C c.c.; 305°F
• Melting Point: 267.4 °F (NTP, 1992); 130.8 °C; 131.4 °C; 131 °C; 267.4°F; 267°F
• Physical Description: Phthalic anhydride appears as a colorless to white lustrous solid in the form of needles with a mild distinctive odor. Moderately toxic by inhalation or ingestion and a skin irritant. Melting point 64°F Flash point 305°F. Forms a corrosive solution when mixed with water. Used in the manufacture of materials such as artificial resins.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WHITE LUSTROUS CRYSTALS WITH CHARACTERISTIC ODOUR.; A colorless to white lustrous solid in the form of needles with a mild distinctive odor.; White solid (flake) or a clear, colorless, mobile liquid (molten) with a characteristic, acrid odor.
• Description: Phthalic anhydride appears as a colorless to white lustrous solid in the form of needles with a mild distinctive odor. Moderately toxic by inhalation or ingestion and a skin irritant. Melting point 64°F Flash point 305°F. Forms a corrosive solution when mixed with water. Used in the manufacture of materials such as artificial resins.; Phthalic anhydride is the cyclic dicarboxylic anhydride that is the anhydride of phthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of 2-benzofurans.; Exposure to phthalic anhydride may occur during its use as a chemical intermediate in the plastics industry. The acute (short-term) effects from exposure to phthalic anhydride in humans consists of irritation to the eyes, respiratory tract, and skin, but no permanent injury is observed. Chronic (long-term) effects observed in workers exposed to phthalic anhydride included conjunctivitis, rhinitis, rhinoconjunctivitis, bronchitis, and irritation of the skin and mucous membranes of the respiratory tract. Animal studies indicate that chronic exposure to phthalic anhydride vapor causes congestion, irritation, and injury to lung cells. No studies are available on the reproductive, developmental, or carcinogenic effects of phthalic anhydride in humans. EPA has not classified phthalic anhydride for carcinogenicity.
• Solubility: Decomposes (NTP, 1992); 0.04 M; In water, 6,000 mg/L at 25 °C; In water, 6,200 mg/L at 26 °C; 5,964 mg/L at room temperature; In water, 6,200 to 6,400 mg/L at 20-25 °C; In water, 16,400 mg/L including rapid hydrolysis to phthalic acid; Soluble in 162 parts water, more in hot water; Soluble in 125 parts carbon disulfide. Soluble in alcohol; sparingly soluble in ether; Slightly soluble in ethyl ether; soluble in ethanol, acetone, benzene; Solubility in water: slow reaction; 0.6%
• Synonyms: 1,3-Isobenzofurandione; 1,2-Benzenedicarboxylic anhydride; 1,3-Phthalandione; 2-Benzofuran-1,3-dione; Araldite HT 901; ESEN; HT 901; NSC 10431; Phthalandione; Phthalanhydride; Phthalic acid anhydride; Retarder AK; Retarder B-C; Retarder ESEN; Retarde
• Vapor Density: 5.1 (NTP, 1992) (Relative to Air); 6.6 (Air = 1); Relative vapor density (air = 1): 5.1; 5.1
• Vapor Pressure: 0.0002 mm Hg at 68 °F ; 0.001 mm Hg at 86° F (NTP, 1992); 5.17e-04 mmHg; 5.17X10-4 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C:; 0.0002 mmHg at 68°F; 0.0015 mmHg
• PubChem Compound: 6811
• Last Modified: Nov 11 2021